Cas no 24490-03-7 (Ethyl 3-(Trifluoromethyl)crotonate)

Ethyl 3-(Trifluoromethyl)crotonate structure
24490-03-7 structure
Product Name:Ethyl 3-(Trifluoromethyl)crotonate
CAS No:24490-03-7
MF:C7H9F3O2
MW:182.140372991562
MDL:MFCD00040846
CID:52521
PubChem ID:5838607
Update Time:2025-04-18

Ethyl 3-(Trifluoromethyl)crotonate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4,4,4-trifluoro-3-methylbut-2-enoate
    • ETHYL 3-(TRIFLUOROMETHYL)CROTONATE
    • 4,4,4-Trifluor-3-methyl-2-butensaeure-ethylester
    • 4,4,4-Trifluor-3-methyl-but-2-en-1-saeure-ethylester
    • 4,4,4-trifluoro-3-methyl-but-2-enoic acid ethyl ester
    • ethyl 3-trifluoromethylbut-2-enoate
    • ethyl 4.4.4-trifluoro-3-methyl-2-butenoate
    • 2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester, (E)-
    • AS-70035
    • MFCD00040846
    • SCHEMBL1017537
    • NSC-379425
    • AKOS037646649
    • ethyl (E)-4,4,4-trifluoro-3-methylbut-2-enoate
    • Ethyl 3-(trifluoromethyl)crotonate, cis + trans
    • 24490-03-7
    • (E)-ethyl 4,4,4-trifluoro-3-methylbut-2-enoate
    • ethyl (E)-4, 4, 4-trifluoro-3-methylbut-2-enoate
    • OSZLARYVWBUKTG-SNAWJCMRSA-N
    • ETHYL3-(TRIFLUOROMETHYL)CROTONATE
    • AKOS005254479
    • 2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester
    • 691-77-0
    • NSC379425
    • ethyl (2E)-4,4,4-trifluoro-3-methylbut-2-enoate
    • BBL100393
    • STL554187
    • Ethyl (2E)-4,4,4-trifluoro-3-methyl-2-butenoate
    • DB-429669
    • Ethyl 3-(Trifluoromethyl)crotonate
    • MDL： MFCD00040846
    • Inchi： 1S/C7H9F3O2/c1-3-12-6(11)4-5(2)7(8,9)10/h4H,3H2,1-2H3/b5-4+
    • InChI Key： OSZLARYVWBUKTG-SNAWJCMRSA-N
    • SMILES： FC(/C(/C)=C/C(=O)OCC)(F)F
    • BRN： 1910081

Computed Properties

  • Exact Mass: 182.05500
  • Monoisotopic Mass: 182.055464
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.157
  • Melting Point: No data available
  • Boiling Point: 129 °C
  • Flash Point: 32°C
  • Refractive Index: 1.378
  • PSA: 26.30000
  • LogP: 2.05810
  • Solubility: Not determined

Ethyl 3-(Trifluoromethyl)crotonate Security Information

Ethyl 3-(Trifluoromethyl)crotonate Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Ethyl 3-(Trifluoromethyl)crotonate Pricemore >>

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